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Compound of Interest

Compound Name: Triphenylsulfonium nonaflate

Cat. No.: B114817

An In-depth Technical Guide to the Health and Safety of Triphenylsulfonium Nonaflate

For researchers, scientists, and drug development professionals, a thorough understanding of
the health and safety profile of chemical reagents is paramount. This guide provides a
comprehensive overview of the available safety data for triphenylsulfonium nonaflate (TPS-
Nf), a commonly used photoacid generator in various industrial and research applications.

Physicochemical Properties

Triphenylsulfonium nonaflate is a solid, white to light yellow powder or crystal. A summary of
its key physical and chemical properties is presented below.

Property Value Source(s)
CAS Number 144317-44-2 [11[2]1131[4][5][6]
Molecular Formula C22H15F203S2 [L12]131[41[5]16]
Molecular Weight 562.46 g/mol [21[31[4]1[5][6]
Melting Point 84-88 °C [L121[3]1[5]
Solubility Approx. 50% in PGMEA [1112][3]
Appearance White to light yellow

powder/crystal
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Hazard Identification and Classification

Triphenylsulfonium nonaflate is classified as a hazardous substance. The following tables
summarize its GHS classification and the associated hazard and precautionary statements.

~HS H | Classificati

Classification Code Description

Acute Toxicity, Oral (Category

3) H301 Toxic if swallowed[4]
Skin Corrosion/Irritation o

H315 Causes skin irritation[3][4]
(Category 2)
Serious Eye Damage/Eye H319 Causes serious eye irritation[3]
Irritation (Category 2A) [4]

Specific Target Organ Toxicity ]
] May cause respiratory
— Single Exposure (Category H335

) o irritation[3][4]
3), Respiratory Tract Irritation
Germ Cell Mutagenicity H341 Suspected of causing genetic
(Category 2) defects
Older Classification (Risk Irritating to eyes, respiratory
R36/37/38 _
Statements) system and skin[1][3]

GHS Hazard and Precautionary Statements
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Type Code Statement
Signal Word Danger[4]
Hazard H301 Toxic if swallowed[4]
H315 Causes skin irritation[3][4]
Causes serious eye irritation[3]
H319
[4]
May cause respirato
H335 o Y _ P Y
irritation[3][4]
Suspected of causing genetic
H341 P 99
defects
Obtain special instructions
before use / Do not handle
Precautionary P201/P202 until all safety precautions
have been read and
understood
Avoid breathing
P261 dust/fume/gas/mist/vapours/sp
ray[3][4]
Wash skin thoroughly after
P264 )
handling[3]
Do not eat, drink or smoke
P270 _ _
when using this product
Use only outdoors or in a well-
pP271 _
ventilated area[3]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection[3]
IF SWALLOWED: Get
P301+P316 emergency medical help

immediately
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IF ON SKIN: Wash with plenty
P302+P352
of soap and water[3]

IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing[3]

IF exposed or concerned: Get

P308+P313 _ _ _
medical advice/attention
P405 Store locked up
Dispose of contents/container
P501 in accordance with local

regulations

Experimental Protocols for Toxicological
Assessment

While specific toxicological studies for triphenylsulfonium nonaflate are not detailed in the
provided results, the hazard classifications imply that standard toxicological assays were
performed. The general methodologies for these tests are outlined below.

Skin Irritation Test (General Protocol)

The potential of a substance to cause skin irritation is typically assessed using an in vivo
dermal irritation test, often conducted on rabbits.[7]

o Test Substance Application: A small amount (e.g., 0.5 g) of the test substance is applied
directly to a shaved patch of skin on the animal.[7]

o Observation: The application site is monitored for signs of erythema (redness) and edema
(swelling) at specific intervals over a period, which can be up to 14 days.[7]
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e Scoring: The severity of the skin reactions is scored according to a standardized system.
These scores are then used to classify the substance's irritation potential.

o Pathology: After the observation period, a pathological examination of the tissue may be
performed.[7]

Eye Irritation Test (General Protocol)

The eye irritation potential is evaluated to determine if a substance can cause reversible or
irreversible damage to the eye.

o Test Substance Instillation: A small volume (e.g., 0.5 ml) of the substance is instilled into one
eye of an animal, typically a rabbit. The other eye serves as a control.[7]

o Observation: The eyes are examined for signs of redness, swelling, discharge, ulceration,
and blindness at various time points after instillation.[7]

» Duration: Observations continue for a set period, often up to 14 days, to assess the
reversibility of any effects.[7]

o Alternative Methods: It is noted that several in vitro alternative testing methods are now
available to reduce or replace animal testing for eye irritation.[7]

Genetic Toxicology (General Assays)

The H341 classification ("Suspected of causing genetic defects") suggests that
triphenylsulfonium nonaflate has shown positive results in one or more genetic toxicology
assays. These studies evaluate a compound's ability to cause DNA or chromosomal damage.

[8]

o Ames Test (Bacterial Reverse Mutation Assay): This in vitro test uses strains of Salmonella
typhimurium with mutations that render them unable to synthesize a specific amino acid. The
assay detects if the test chemical can cause a reverse mutation, allowing the bacteria to
grow in an amino-acid-deficient medium.[8]

e In Vitro/In Vivo Chromosomal Aberration Assay: These tests expose mammalian cells (in
vitro) or animals (in vivo) to the substance and then examine the chromosomes of the cells
for structural damage.[8]
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e In Vitro/In Vivo Micronucleus Assay: This assay detects damage to chromosomes or the
mitotic apparatus. It looks for the formation of small membrane-bound DNA fragments
(micronuclei) in the cytoplasm of cells that have undergone division after exposure to the test
substance.[8]

Exposure Control and First Aid

Given the hazardous nature of triphenylsulfonium nonaflate, strict adherence to safety
protocols is essential.

Handling and Personal Protective Equipment (PPE)

o Ventilation: Handle only in a well-ventilated area or outdoors.[3][9]
o PPE: Wear appropriate protective gloves, clothing, and eye/face protection.[3]

e Hygiene: Wash hands and skin thoroughly after handling.[3] Avoid breathing dust and avoid
its formation.[9]

First Aid Measures

A systematic approach to accidental exposure is critical. The following workflow outlines the
recommended steps based on the type of exposure.
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Exposure Event
Accidental Exposure to Triphenylsulfonium Nonaflate ‘

Breathed in On Skin In Eyes Swallowed

Immediate Response & First Aid

@ SKin contact @ @
Move to fresh air. o Rinse cautiously with water for at least 15 minutes. Rinse mouth with water.
If not breathing, give artificial respiration. Wash off with soap and plenty of water. Remove contact lenses if present and easy to do. Never give anything by mouth to an unconscious person.

Medical Attention

( Consult a physician.
Show Safety Data Sheet to the doctor. J)

Click to download full resolution via product page

Caption: First aid workflow for exposure to triphenylsulfonium nonaflate.

Fire and Accidental Release Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide to extinguish fires.[9]

« Firefighter Protection: Firefighters should wear self-contained breathing apparatus if
necessary.[9]

o Accidental Release: In case of a spill, use personal protective equipment.[9] Avoid dust
formation and prevent the product from entering drains.[9] Sweep or shovel the material into
a suitable, closed container for disposal.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b114817#triphenylsulfonium-nonaflate-health-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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